Cas no 442914-24-1 (Butanoic acid, 2-[(4-chlorophenyl)sulfonyl]-)

• Product Name: Butanoic acid, 2-[(4-chlorophenyl)sulfonyl]-
• CAS No: 442914-24-1
• MF: C₁₀H₁₁ClO₄S
• MW: 262.709941148758
• CID: 2643052
• PubChem ID: 12097764
• Update Time: 2025-04-21

Butanoic acid, 2-[(4-chlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)sulfonylbutanoic acid
• Butanoic acid, 2-[(4-chlorophenyl)sulfonyl]-
• 442914-24-1
• DTXSID00477516

• Inchi： 1S/C10H11ClO4S/c1-2-9(10(12)13)16(14,15)8-5-3-7(11)4-6-8/h3-6,9H,2H2,1H3,(H,12,13)
• InChI Key： HGCASONBUAQDIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C(C(=O)O)CC)(=O)=O

Computed Properties

• Exact Mass: 262.0066577Da
• Monoisotopic Mass: 262.0066577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.8Ų